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Compound of Interest

Compound Name:
5-Formyl-2-methoxyphenyl

Acetate

Cat. No.: B119829 Get Quote

This guide provides a comprehensive overview of 5-Formyl-2-methoxyphenyl Acetate, a key

chemical intermediate. Tailored for researchers, scientists, and professionals in drug

development, this document delves into the compound's fundamental properties, synthesis,

and applications, underpinned by established scientific principles and methodologies.

Introduction
5-Formyl-2-methoxyphenyl Acetate, also known by synonyms such as 3-Acetoxy-4-

methoxybenzaldehyde and O-Acetyl Isovanillin, is an aromatic aldehyde that serves as a

valuable building block in organic synthesis.[1][2] Its structure, featuring an acetylated phenol,

a methoxy group, and a formyl group, provides a unique combination of reactive sites, making

it a versatile precursor for a wide range of more complex molecules. This guide will explore the

essential characteristics of this compound, offering both theoretical insights and practical

guidance for its use in a laboratory setting.

Part 1: Core Chemical and Physical Properties
A thorough understanding of a compound's physical and chemical properties is paramount for

its effective application in research and development.
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5-Formyl-2-methoxyphenyl Acetate is characterized by the following identifiers and

molecular properties:

Property Value Source(s)

IUPAC Name
(5-formyl-2-methoxyphenyl)

acetate
[2]

CAS Number 881-57-2 [1][2]

Molecular Formula C₁₀H₁₀O₄ [1][2]

Molecular Weight 194.19 g/mol [1][2][3]

Canonical SMILES
CC(=O)OC1=C(C=CC(=C1)C=

O)OC
[2]

InChI Key
ZVPGTXJXZIXWGR-

UHFFFAOYSA-N
[2][3]

Physicochemical Properties
The bulk properties of 5-Formyl-2-methoxyphenyl Acetate are summarized below, providing

crucial information for handling, storage, and reaction setup.

Property Value Source(s)

Appearance
White to Orange to Green

powder to crystal
[1][4][5]

Melting Point
85.0 to 89.0 °C (87 °C

reference)
[4][5][6]

Boiling Point
293°C at 760 mmHg

(Predicted)

Purity >98.0% (GC) [1][4][5][6]

Storage
Inert atmosphere, 2-8°C is

recommended
[5]
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Part 2: Synthesis and Spectroscopic
Characterization
The synthesis of 5-Formyl-2-methoxyphenyl Acetate is a critical aspect of its utility. This

section outlines a common synthetic protocol and discusses the expected spectroscopic data

for structural verification.

Synthetic Protocol: Acetylation of Vanillin
A prevalent method for the synthesis of the related compound, O-Acetylvanillin, involves the

acetylation of vanillin.[7][8] This straightforward esterification can be adapted and is

conceptually similar to the synthesis of 5-Formyl-2-methoxyphenyl Acetate's isomers. The

following is a representative protocol.

Objective: To synthesize vanillin acetate via base-catalyzed acetylation of vanillin.

Materials:

Vanillin (3.2 mmol)

Dichloromethane (DCM) (5-6 mL)

Acetic anhydride (3.84 mmol)

Dry pyridine (3.84 mmol)

Crushed ice

Deionized water

95% Ethanol (for recrystallization)

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar
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Separatory funnel

Rotary evaporator

Procedure:

Under anhydrous conditions, dissolve vanillin (3.2 mmol) in 5-6 mL of dichloromethane in a

round-bottom flask.[8][9]

To this solution, add acetic anhydride (3.84 mmol) and dry pyridine (3.84 mmol).[8][9]

Stir the reaction mixture at room temperature for 3-4 hours.[8][9]

Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a 1:1

Hexane:Ethyl acetate mobile phase.[9]

Upon completion, evaporate the dichloromethane using a rotary evaporator.[8][9]

Pour the resulting mixture onto crushed ice, which will cause the product to precipitate.[8][9]

Filter the precipitate and wash it with deionized water.[8][9]

Dry the precipitate and recrystallize from 95% ethanol for purification.[8][9]

Workflow Diagram:
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Caption: Workflow for the synthesis of vanillin acetate.
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Spectroscopic Data
While detailed spectral data from a single source is not readily available, commercial suppliers

confirm the structure via NMR.[4][5] For the related O-Acetylvanillin, the acetylation is

confirmed by a carbonyl peak in the IR spectrum around 1695 cm⁻¹ and the resonance of

methyl protons at approximately 2.29 ppm in ¹H-NMR.[9] Similar characteristic peaks would be

expected for 5-Formyl-2-methoxyphenyl Acetate. Mass spectrometry data for 5-Formyl-2-
methoxyphenyl Acetate predicts a monoisotopic mass of 194.0579 Da.[2][10]

Part 3: Applications in Research and Development
5-Formyl-2-methoxyphenyl Acetate is classified as a building block, primarily used in the

synthesis of more complex molecules.[1][5]

Role in Organic Synthesis
Its utility stems from the reactivity of the aldehyde group, which can undergo a variety of

transformations. For instance, it can be a substrate in reactions such as:

Rieche formylation: A process to introduce a formyl group onto an aromatic ring.[11]

Knoevenagel condensation: A reaction of an aldehyde or ketone with an active methylene

compound to produce a new carbon-carbon double bond.[11]

These reactions are fundamental in medicinal chemistry and materials science for constructing

complex molecular scaffolds.

Intermediate in Drug Discovery
Vanillin and its derivatives are valuable intermediates in the synthesis of pharmaceuticals.[12]

For example, vanillin is a precursor for compounds like papaverine and trimethoprim.[12] By

extension, functionalized derivatives like 5-Formyl-2-methoxyphenyl Acetate serve as

important starting materials in the development of novel therapeutic agents. Its structure is a

component in the synthesis of various biologically active compounds, including those with

potential antimicrobial properties.[9][12] The strategic modification of the vanillin scaffold is a

key approach in enhancing the pharmacological activity of new drug candidates.[12]

Logical Relationship Diagram:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.tcichemicals.com/AT/en/p/A2946
https://www.tcichemicals.com/OP/en/p/A2946
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227905/
https://www.benchchem.com/product/b119829?utm_src=pdf-body
https://www.benchchem.com/product/b119829?utm_src=pdf-body
https://www.benchchem.com/product/b119829?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5-Formyl-2-methoxyphenyl-Acetate
https://pubchemlite.lcsb.uni.lu/e/compound/4099572
https://www.benchchem.com/product/b119829?utm_src=pdf-body
https://cymitquimica.com/products/3B-A2946/5-formyl-2-methoxyphenyl-acetate/
https://www.tcichemicals.com/OP/en/p/A2946
https://www.mdpi.com/1422-8599/2023/2/M1629
https://www.mdpi.com/1422-8599/2023/2/M1629
https://pubs.acs.org/doi/10.1021/acsomega.5c02176
https://pubs.acs.org/doi/10.1021/acsomega.5c02176
https://www.benchchem.com/product/b119829?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227905/
https://pubs.acs.org/doi/10.1021/acsomega.5c02176
https://pubs.acs.org/doi/10.1021/acsomega.5c02176
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Formyl-2-methoxyphenyl
Acetate

Building Block in
Organic Synthesis

Precursor for
Complex Molecules

Intermediate in
Drug Development

Click to download full resolution via product page

Caption: Role of the compound in synthesis and drug development.

Part 4: Safety and Handling
Proper handling of all chemical reagents is essential for laboratory safety.

Hazard Identification
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 5-Formyl-2-methoxyphenyl Acetate is classified with the following hazards:[2]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

The signal word associated with this compound is "Warning".[2][4]

Recommended Precautionary Measures
When handling 5-Formyl-2-methoxyphenyl Acetate, the following precautionary statements

should be observed:[2][4]

P264: Wash skin thoroughly after handling.[2][4]

P280: Wear protective gloves/eye protection/face protection.[2][4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[2][4]

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.[2][4]
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Conclusion
5-Formyl-2-methoxyphenyl Acetate is a versatile and valuable chemical intermediate with

well-defined properties. Its utility as a building block in organic synthesis, particularly in the

context of drug discovery and development, is significant. This guide has provided a detailed

overview of its core properties, a representative synthetic protocol, key applications, and

essential safety information to support its effective and safe use by researchers and scientists

in the field.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.tcichemicals.com/AT/en/p/A2946
https://www.tcichemicals.com/AT/en/p/A2946
https://www.tcichemicals.com/OP/en/p/A2946
https://www.tcichemicals.com/OP/en/p/A2946
https://labproinc.com/products/5-formyl-2-methoxyphenyl-acetate-5g-a2946-5g
https://www.chemsrc.com/en/cas/881-68-5_752972.html
https://pdf.benchchem.com/42/Synthesis_of_Vanillin_Acetate_An_Application_Note_and_Laboratory_Protocol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227905/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7227905/
https://pubchemlite.lcsb.uni.lu/e/compound/4099572
https://www.mdpi.com/1422-8599/2023/2/M1629
https://pubs.acs.org/doi/10.1021/acsomega.5c02176
https://www.benchchem.com/product/b119829#5-formyl-2-methoxyphenyl-acetate-basic-properties
https://www.benchchem.com/product/b119829#5-formyl-2-methoxyphenyl-acetate-basic-properties
https://www.benchchem.com/product/b119829#5-formyl-2-methoxyphenyl-acetate-basic-properties
https://www.benchchem.com/product/b119829#5-formyl-2-methoxyphenyl-acetate-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b119829?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

